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Compound of Interest

Compound Name: Desmethylmisonidazole

Cat. No.: B077024 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of desmethylmisonidazole, a metabolite of misonidazole, drawing upon safety data

for closely related compounds to ensure best practices.

Chemical and Physical Properties
A thorough understanding of a compound's properties is the foundation of safe handling. Key

quantitative data for desmethylmisonidazole and its parent compound, misonidazole, are

summarized below.
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Property Desmethylmisonidazole Misonidazole

CAS Registry Number® 13551-92-3[1] 13551-87-6[2]

Molecular Formula C6H9N3O4[1] C7H11N3O4[2]

Molecular Weight 187.15 g/mol [3] 201.18 g/mol [2]

Appearance
Not specified, likely similar to

Misonidazole

White to off-white crystalline

powder[2]

Solubility
Not specified, likely similar to

Misonidazole

Soluble in water, methanol,

and DMSO[2]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the collection and disposal of

desmethylmisonidazole as hazardous chemical waste. Although specific toxicity data for

desmethylmisonidazole is not readily available, it should be handled with the same

precautions as similar nitroimidazole compounds, which may be harmful if swallowed, inhaled,

or absorbed through the skin.[2]

1. Personal Protective Equipment (PPE) and Handling:

All handling and disposal procedures should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat at all times.[2]

2. Waste Identification and Segregation:

Classify all desmethylmisonidazole waste, including the pure compound, contaminated

labware (e.g., vials, pipette tips), and solutions, as hazardous chemical waste.[2]

This waste stream must be segregated from other types of waste, such as non-hazardous,

biological, or radioactive waste.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=13551-92-3
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://commonchemistry.cas.org/detail?cas_rn=13551-92-3
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/b5525dad-2612-4c70-846d-4daad1bbec45
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b077024?utm_src=pdf-body
https://www.benchchem.com/product/b077024?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b077024?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Misonidazole_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Waste Collection:

Collect all desmethylmisonidazole waste in a designated, properly labeled, and chemically

compatible container.

The container should be in good condition, with a secure, tight-fitting lid to prevent leaks or

spills.[2]

For liquid waste, use a container made of a material that is resistant to the solvents used.

For solid waste, such as contaminated gloves and wipes, a designated, lined container

should be used.[2]

4. Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Desmethylmisonidazole".[2]

Include any other information required by your institution's Environmental Health and Safety

(EHS) department.

5. Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Follow your institution's guidelines for the maximum accumulation time for hazardous waste.

6. Disposal:

Dispose of the contents and container through an approved waste disposal plant or licensed

contractor.[4][5]

Do not dispose of desmethylmisonidazole down the drain or in the regular trash.[2]

Contact your institution's EHS department to arrange for pickup and disposal.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of desmethylmisonidazole.

Desmethylmisonidazole Disposal Workflow
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b077024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Desmethylmisonidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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